Cas no 74746-06-8 (2,6-Dibromo-4-methoxybenzonitrile)
74746-06-8 structure
Product Name:2,6-Dibromo-4-methoxybenzonitrile
CAS No:74746-06-8
MF:C8H5Br2NO
MW:290.939400434494
CID:4938071
Update Time:2023-08-21
2,6-Dibromo-4-methoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2,6-Dibromo-4-methoxybenzonitrile
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- Inchi: 1S/C8H5Br2NO/c1-12-5-2-7(9)6(4-11)8(10)3-5/h2-3H,1H3
- InChI Key: BLUBNYRIUYVWOA-UHFFFAOYSA-N
- SMILES: BrC1C(C#N)=C(C=C(C=1)OC)Br
Computed Properties
- Exact Mass: 290.87174 g/mol
- Monoisotopic Mass: 288.87379 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 290.94
- XLogP3: 3
- Topological Polar Surface Area: 33
2,6-Dibromo-4-methoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019092738-1g |
2,6-Dibromo-4-methoxybenzonitrile |
74746-06-8 | 95% | 1g |
$1180.84 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1741927-1g |
2,6-Dibromo-4-methoxybenzonitrile |
74746-06-8 | 98% | 1g |
¥10055.00 | 2024-07-28 |
2,6-Dibromo-4-methoxybenzonitrile Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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